4-(3,5-dichloro-4-methylbenzoyl)-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related pyrazole-fused compounds, such as dibenzo[b,f][1,4]oxazepines, involves a tandem aromatic nucleophilic substitution-Smiles rearrangement-denitrocyclization process, starting from phenols and nitrobenzenes under basic conditions in N,N-dimethylformamide, yielding pyrazolo-fused oxazepines as single regioisomers (Sapegin et al., 2012).
Molecular Structure Analysis
The structural characteristics of similar pyrazole compounds involve complex hydrogen-bonded arrangements, as observed in methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, where molecules are linked into sheets by N-H...N, N-H...O, and C-H...O hydrogen bonds (Portilla et al., 2007).
Chemical Reactions and Properties
The reactivity of the pyrazole moiety in such compounds can lead to a variety of chemical transformations. For instance, reactions of azines with specific phosphoranes yield benzoxazepines, highlighting the versatility and reactivity of the pyrazole ring and its potential in generating diverse chemical structures (Schweizer et al., 1993).
Physical Properties Analysis
The physical properties of compounds containing pyrazole and oxazepane units can vary significantly based on their structural features. For example, the spatial structure and absorption and emission spectral characteristics of related compounds depend on the substituents on the pyrazole moiety and the solvent polarity (Jiang et al., 2012).
Chemical Properties Analysis
The chemical properties of such molecules are influenced by their functional groups and the overall molecular architecture. For instance, the synthesis and structural characterization of isostructural compounds with pyrazol-1-yl)thiazole units exhibit specific conformational arrangements, indicative of the intricate chemical behavior these molecules can exhibit (Kariuki et al., 2021).
properties
IUPAC Name |
(3,5-dichloro-4-methylphenyl)-[2-(pyrazol-1-ylmethyl)-1,4-oxazepan-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19Cl2N3O2/c1-12-15(18)8-13(9-16(12)19)17(23)21-5-3-7-24-14(10-21)11-22-6-2-4-20-22/h2,4,6,8-9,14H,3,5,7,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQGJZFXVDWSCHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)C(=O)N2CCCOC(C2)CN3C=CC=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-dichloro-4-methylbenzoyl)-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.